2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-1-(4-(benzo[d]thiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-(2-pyrrol-1-yl-1,3-thiazol-4-yl)ethanone
• InChI: InChI=1S/C21H20N4OS2/c26-19(13-16-14-27-21(22-16)25-9-3-4-10-25)24-11-7-15(8-12-24)20-23-17-5-1-2-6-18(17)28-20/h1-6,9-10,14-15H,7-8,11-13H2
• InChI Key: MIQDBXBQIUVAEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3S2)C(=O)CC4=CSC(=N4)N5C=CC=C5
• Molecular Formula: C21H20N4OS2
• Molecular Weight: 408.5 g/mol

Description

2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-1-(4-(benzo[d]thiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20N4OS2 and its molecular weight is 408.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds similar to 2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-1-(4-(benzo[d]thiazol-2-yl)piperidin-1-yl)ethanone have been synthesized using various methods, including eco-friendly microwave-assisted synthesis and electrochemical synthesis. These methods not only enhance the efficiency of the synthesis process but also contribute to greener chemistry practices. For instance, the microwave-assisted synthesis of related compounds has been reported to provide regioselective 1,4-disubstituted 1,2,3-triazole isomers under optimized conditions, demonstrating an accelerated reaction process compared to conventional methods (M. Said et al., 2020). Similarly, electrochemical synthesis offers a pathway to novel arylthiobenzazoles, highlighting the versatility of these methods in creating complex heterocyclic compounds (A. Amani & D. Nematollahi, 2012).

Biological Activities

The biological activities of compounds within this chemical class have been a subject of interest, particularly in the context of antimicrobial and anticancer properties. Molecular docking studies have been conducted to predict the interactions of synthesized compounds with biological targets, such as estrogen and progesterone receptors, which are vital in breast cancer research (M. Shirani et al., 2021). These studies are crucial for understanding the potential therapeutic applications of these compounds.

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of piperidine-containing compounds, which share structural similarities with the compound of interest, have been explored. Such studies provide insights into the potential application of these compounds in treating infectious diseases. For example, microwave-assisted synthesis of piperidine-containing pyrimidine imines and thiazolidinones has shown significant antibacterial activity, indicating the potential of these compounds in antimicrobial therapy (Ram C.Merugu et al., 2010).